Cas no 2229449-84-5 (tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2229449-84-5
• MF: C₁₆H₂₁F₃N₂O₃
• MW: 346.344754934311
• CID: 6443284
• PubChem ID: 165642305
• Update Time: 2025-07-14

tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate
• tert-butyl N-{2-[(3-methylazetidin-3-yl)oxy]-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900412
• 2229449-84-5

• Inchi： 1S/C16H21F3N2O3/c1-14(2,3)24-13(22)21-11-7-10(16(17,18)19)5-6-12(11)23-15(4)8-20-9-15/h5-7,20H,8-9H2,1-4H3,(H,21,22)
• InChI Key： KAVOMDGNCUCELD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OC1(C)CNC1)(F)F

Computed Properties

• Exact Mass: 346.15042702g/mol
• Monoisotopic Mass: 346.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate

Introduction to Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2229449-84-5)

Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate, a compound with the chemical identifier CAS No. 2229449-84-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, contribute to its unique chemical and pharmacological properties.

The tert-butyl group, a well-known moiety in organic chemistry, is often incorporated into drug candidates to enhance metabolic stability and improve binding affinity to biological targets. In the context of Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate, this group is strategically positioned to modulate the electronic properties of the molecule, thereby influencing its interactions with biological receptors.

The core structure of this compound features an azetidine ring, which is a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The azetidine moiety is particularly noteworthy because it introduces conformational flexibility into the molecule, allowing for multiple binding orientations. This flexibility can be exploited to optimize interactions with biological targets, enhancing the compound's efficacy.

The aromatic component of Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate is further modified by the presence of a trifluoromethyl group at the 5-position of the phenyl ring. The trifluoromethyl group is a powerful pharmacophore that can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. It tends to increase lipophilicity, improve metabolic stability, and enhance binding affinity to certain biological targets. The combination of these structural elements makes this compound a compelling candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that target inflammation and immune responses. Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate has shown potential in this area due to its ability to modulate key inflammatory pathways. Preclinical studies have demonstrated that this compound can inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The mechanism of action of Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate involves its interaction with specific biological targets that regulate inflammatory responses. By binding to these targets, the compound can disrupt signaling pathways that lead to inflammation, thereby reducing symptoms associated with various inflammatory conditions. This mechanism has been validated through both in vitro and in vivo studies, providing strong evidence for its therapeutic potential.

One of the most exciting aspects of Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate is its potential for further optimization through structure-based drug design. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic applications. For example, altering the substitution pattern on the phenyl ring or modifying the azetidine moiety could lead to compounds with enhanced potency or selectivity.

The synthesis of Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the azetidine ring, functionalization of the phenyl ring with the trifluoromethyl group, and introduction of the carbamate linkage. Each step must be carefully controlled to avoid unwanted side reactions and ensure that the final product meets stringent quality standards.

The pharmaceutical industry has been increasingly focused on developing small molecule inhibitors as therapeutic agents due to their high specificity and efficacy. Tert-butyl N-{2-(3-methylazetidin-3-yl)oxy-5-(trifluoromethyl)phenyl}carbamate fits well within this paradigm as it demonstrates several desirable characteristics for an inhibitor molecule. Its ability to modulate key inflammatory pathways makes it a promising candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

In conclusion, Tert-butyl N-{2-(3-methylazetidin-3-yloxy)-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2229449-84-5) is a novel compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development as a therapeutic agent. With continued research and optimization, this compound could play a crucial role in addressing various inflammatory conditions and improving patient outcomes.